Cas no 144371-00-6 (4-amino-5-fluoro-1-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-1,2-dihydropyrimidin-2-one)

• Product Name: 4-amino-5-fluoro-1-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-1,2-dihydropyrimidin-2-one
• CAS No: 144371-00-6
• MF: C₈H₁₀FN₃O₃S
• MW: 247.246703624725
• MDL: MFCD09954600
• CID: 2663276
• PubChem ID: 9837769
• Update Time: 2025-11-01

4-amino-5-fluoro-1-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-1,2-dihydropyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• Racivir
• 4-Amino-5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-1,2-dihydropyrimidin-2-one
• 4-amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one
• 4-amino-5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2(1H)-one
• XQSPYNMVSIKCOC-UHFFFAOYSA-N
• Emtricitabine, (+/-)-
• 4-Amino-5-fluoro-1-((2S,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one
• HMS3655G21
• BCP02951
• STL445692
• AK
• 4-amino-5-fluoro-1-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-1,2-dihydropyrimidin-2-one

• MDL： MFCD09954600
• Inchi： 1S/C8H10FN3O3S/c9-4-1-12(8(14)11-7(4)10)5-3-16-6(2-13)15-5/h1,5-6,13H,2-3H2,(H2,10,11,14)
• InChI Key： XQSPYNMVSIKCOC-UHFFFAOYSA-N
• SMILES： S1C(CO)OC(C1)N1C(N=C(C(=C1)F)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 374
• XLogP3: -0.6
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues 3'-thia pyrimidine nucleosides

Additional information on 4-amino-5-fluoro-1-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-1,2-dihydropyrimidin-2-one

Chemical Profile of 4-amino-5-fluoro-1-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-1,2-dihydropyrimidin-2-one (CAS No. 144371-00-6) and Its Applications in Modern Pharmaceutical Research

The compound 4-amino-5-fluoro-1-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-1,2-dihydropyrimidin-2-one, identified by its CAS number 144371-00-6, represents a fascinating molecule with significant potential in the realm of pharmaceutical chemistry. This heterocyclic structure combines a pyrimidine core with an oxathiolane moiety, creating a unique scaffold that has garnered attention for its versatile biological activities. The presence of both fluoro and hydroxymethyl substituents further enhances its pharmacological profile, making it a promising candidate for drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of functional groups like amino and fluoro in modulating the bioactivity of small molecules. The fluoro atom, in particular, is well-known for its ability to improve metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. In the context of 4-amino-5-fluoro-1-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-1,2-dihydropyrimidin-2-one, the fluoro substituent at the 5-position likely contributes to its interaction with biological targets, potentially enhancing its efficacy as an inhibitor or modulator of key enzymes and receptors.

The oxathiolane ring is another critical feature of this compound, providing a rigid yet flexible framework that can be optimized for specific biological interactions. Oxathiolanes have been explored in various pharmaceutical applications due to their ability to mimic natural thiol-containing compounds while offering improved chemical stability. The hydroxymethyl group within the oxathiolane moiety further diversifies the compound's chemical space, enabling interactions with hydrophilic residues in biological targets and potentially influencing solubility and bioavailability.

In the field of oncology, pyrimidine derivatives have long been recognized for their role as anticancer agents. The pyrimidine core of 4-amino-5-fluoro-1-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-1,2-dihydropyrimidin-2-one suggests potential activity against enzymes involved in DNA replication and repair, such as thymidylate synthase. Preclinical studies have demonstrated that structurally related pyrimidines exhibit inhibitory effects on these enzymes, leading to cell cycle arrest and apoptosis in cancer cells. The incorporation of the fluoro atom may enhance these effects by improving binding affinity to the enzyme active site.

Moreover, the compound's dual functionality—combining an amino group with a hydroxymethyl substituent—opens up possibilities for further derivatization and optimization. The amino group can serve as a site for conjugation with other bioactive molecules or for selective modifications using reagents such as acyl chlorides or carbodiimides. This flexibility allows medicinal chemists to fine-tune the pharmacological properties of the molecule, including its selectivity profile and target engagement.

Recent research has also explored the use of heterocyclic compounds in infectious disease treatment. The structural features of 4-amino-5-fluoro-1-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-1,2-dihydropyrimidin-2-one make it a candidate for developing novel antimicrobial agents. Pyrimidine derivatives have shown efficacy against a range of pathogens due to their ability to disrupt essential metabolic pathways. The presence of both fluoro and hydroxymethyl groups may enhance antimicrobial activity by improving membrane permeability or by interfering with bacterial enzymes involved in nucleotide synthesis.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the oxathiolane ring and condensation reactions to establish the pyrimidine core. Advances in catalytic methods have enabled more efficient synthetic routes, reducing reaction times and minimizing waste generation. These improvements align with the growing emphasis on sustainable chemistry practices in pharmaceutical research.

In conclusion, 4-amino-5-fluoro-1-2-(hydroxymethyl)-1,3-oxtaxilanilide 5 yl 12 dihydropyrimidin 21 one (CAS No. 144371006) is a structurally complex yet promising molecule with diverse applications in pharmaceutical research. Its unique combination of functional groups—particularly the fluoro, amino, and hydroxymethyl substituents—makes it a versatile scaffold for developing drugs targeting various diseases. As research continues to uncover new therapeutic opportunities for heterocyclic compounds like this one, its significance in modern drug discovery is likely to grow further.